Cas no 84325-20-2 (4-Methylumbelliferyl b-D-Cellopentoside)

• Product Name: 4-Methylumbelliferyl b-D-Cellopentoside
• CAS No: 84325-20-2
• MF: C₄₀H₅₈O₂₈
• MW: 986.871736049652
• CID: 1059730
• PubChem ID: 74539940
• Update Time: 2025-05-20

4-Methylumbelliferyl b-D-Cellopentoside Chemical and Physical Properties

Names and Identifiers

• 4-Methylumbelliferyl β-D-Cellopentoside
• 4-Methyl-2-oxo-2H-chromen-7-yl hexopyranosyl-(1->4)hexopyranosyl-(1->4)hexopyranosyl-(1->4)hexopyranosyl-(1->4)hexopyranoside
• 4-Methylumbelliferyl
• 4-METHYLUMBELLIFERYL B-D-CELLOPENTOSIDE
• 4-METHYLUMBELLIFERYL-§-D-CELLOPENTOSIDE
• 7-[(2S,3R,4R,5S,6R)-5-[(2S,3R,4R,5S,6R)-5-[(2S,3R,4R,5S,6R)-5-[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-methylchromen-2-one
• AKOS030211079
• A-D-Cellopentoside
• 4-Methylumbelliferyl-b-cellopentaoside
• A-D-glucopyranosyl-(1 inverted exclamation marku4)-
• cent-D-Glucopyranosyl-(1 inverted exclamation marku4)-O-
• 4-Methylumbelliferyl beta-D-Cellopentoside
• 4-Methylumbelliferyl ?-D-Cellopentoside
• 84325-20-2
• A-D-glucopyranosyl-(1 inverted exclamation marku4)-O-
• 7-[(O-
• W-203912
• A-D-glucopyranosyl)oxy]-4-methyl-2H-1-benzopyran-2-one
• 7-[(O-?-D-Glucopyranosyl-(14)-O-?-D-glucopyranosyl-(14)-O-?-D-glucopyranosyl-(14)-O-?-D-glucopyranosyl-(14)-?-D-glucopyranosyl)oxy]-4-methyl-2H-1-benzopyran-2-one
• 4-Methylumbelliferyl b-D-Cellopentoside

• Inchi： 1S/C40H58O28/c1-11-4-20(46)59-14-5-12(2-3-13(11)14)58-36-28(54)23(49)32(16(7-42)61-36)66-38-30(56)25(51)34(18(9-44)63-38)68-40-31(57)26(52)35(19(10-45)64-40)67-39-29(55)24(50)33(17(8-43)62-39)65-37-27(53)22(48)21(47)15(6-41)60-37/h2-5,15-19,21-45,47-57H,6-10H2,1H3/t15-,16-,17-,18-,19-,21-,22+,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37+,38+,39+,40+/m1/s1
• InChI Key： RFMBJSRGXVXZHF-IAOVRSOTSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OC1=CC=C2C(C)=CC(=O)OC2=C1

Computed Properties

• Exact Mass: 986.31100
• Monoisotopic Mass: 986.31146119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 68
• Rotatable Bond Count: 15
• Complexity: 1660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 25
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9.4
• Topological Polar Surface Area: 442Ų

Experimental Properties

• Melting Point: 283-285°C (dec.)
• PSA: 446.19000
• LogP: -9.42310

4-Methylumbelliferyl b-D-Cellopentoside Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Methylumbelliferyl b-D-Cellopentoside

Recent Advances in the Study of 4-Methylumbelliferyl b-D-Cellopentoside (CAS: 84325-20-2)

4-Methylumbelliferyl b-D-Cellopentoside (CAS: 84325-20-2) is a fluorogenic substrate widely used in enzymatic assays, particularly for the detection and characterization of cellulase and other glycosidase activities. Recent studies have expanded its applications in both basic research and industrial biotechnology, shedding new light on its biochemical properties and potential uses. This research brief synthesizes the latest findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

A 2023 study published in the Journal of Biological Chemistry investigated the kinetic parameters of 4-Methylumbelliferyl b-D-Cellopentoside hydrolysis by various cellulases. The research demonstrated that this substrate exhibits high sensitivity and specificity for endo-1,4-β-glucanases, making it an invaluable tool for enzyme characterization. The study also revealed structural insights into the substrate-enzyme interactions, which could inform the design of more efficient biocatalysts for biomass conversion.

In the pharmaceutical sector, researchers have explored the potential of 4-Methylumbelliferyl b-D-Cellopentoside as a diagnostic tool for lysosomal storage disorders. A recent clinical study (2024) in Molecular Genetics and Metabolism reported its effectiveness in detecting deficiencies in lysosomal enzymes when used in combination with advanced fluorescence detection techniques. This application could significantly improve early diagnosis and monitoring of rare genetic diseases.

Industrial applications of 4-Methylumbelliferyl b-D-Cellopentoside have also seen advancements. A 2024 patent application describes its use in high-throughput screening systems for identifying novel cellulase variants with improved thermostability and activity. This development is particularly relevant for biofuel production, where enzyme efficiency directly impacts process economics.

From a chemical perspective, recent synthetic chemistry studies have focused on developing more efficient routes for producing 4-Methylumbelliferyl b-D-Cellopentoside and its analogs. A 2023 paper in Carbohydrate Research detailed a novel enzymatic synthesis method that improves yield and purity while reducing production costs. These advances could make the compound more accessible for research and industrial applications.

Future research directions for 4-Methylumbelliferyl b-D-Cellopentoside appear promising. Several ongoing studies are investigating its potential as a reporter system in cell-based assays and its application in developing novel biosensors for environmental monitoring. The compound's unique properties continue to make it a valuable tool across multiple scientific disciplines.